Cas no 1313391-57-9 (3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole)

• Product Name: 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole
• CAS No: 1313391-57-9
• MF: C₃₃H₂₂N₄
• MW: 474.55458688736
• CID: 4541763
• PubChem ID: 70934583
• Update Time: 2025-10-05

3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 3-(4,6-diphenyl-1,3,5-triazin-2-yl)-9-phenyl-
• 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole
• DPTPCz
• 1313391-57-9
• DTXSID301195192
• BS-46182
• CS-0378620
• 9H-Carbazole,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-9-phenyl-
• SCHEMBL13554141
• MFCD31657478
• 3-(4,6-diphenyl-1,3,5-triazin-2-yl)-9-phenylcarbazole
• E78780
• PH043, 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole

• Inchi： 1S/C33H22N4/c1-4-12-23(13-5-1)31-34-32(24-14-6-2-7-15-24)36-33(35-31)25-20-21-30-28(22-25)27-18-10-11-19-29(27)37(30)26-16-8-3-9-17-26/h1-22H
• InChI Key： VPPRLINZYBFAMS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2C2=CC(C3N=C(C4C=CC=CC=4)N=C(C4C=CC=CC=4)N=3)=CC=C12

Computed Properties

• Exact Mass: 474.18444672g/mol
• Monoisotopic Mass: 474.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 43.6Ų

3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole

Comprehensive Overview of 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole (CAS No. 1313391-57-9)

3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole, with the CAS number 1313391-57-9, is a high-performance organic compound widely recognized for its applications in advanced materials science. This compound belongs to the class of triazine-carbazole derivatives, which are pivotal in the development of organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. Its unique molecular structure, combining a carbazole core with a diphenyltriazine moiety, grants it exceptional thermal stability, high electron affinity, and tunable luminescent properties.

In recent years, the demand for efficient OLED materials has surged due to the growing popularity of flexible displays and energy-saving lighting solutions. Researchers and manufacturers are increasingly focusing on compounds like 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole to address challenges such as device longevity and color purity. Its ability to function as an electron-transporting layer (ETL) or host material in OLEDs makes it a standout choice for next-generation displays. Additionally, its compatibility with solution-processing techniques aligns with the industry's shift toward cost-effective production methods.

The compound's photophysical properties have also sparked interest in the field of organic photovoltaics (OPVs). With the global push for renewable energy, materials like 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole are being explored for their potential to enhance solar cell efficiency. Its broad absorption spectrum and high charge mobility contribute to improved light harvesting and energy conversion, making it a promising candidate for sustainable energy solutions.

Beyond optoelectronics, this compound has shown promise in sensor technologies and bioimaging. Its fluorescence properties can be tailored for specific applications, such as detecting environmental pollutants or labeling biological molecules. This versatility has led to increased research into its structure-property relationships, with studies aiming to optimize its performance for niche applications. For instance, its aggregation-induced emission (AIE) characteristics are being investigated for use in high-contrast imaging and diagnostic tools.

Synthesis and scalability are critical factors for the commercial adoption of 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole. Recent advancements in catalytic methods and green chemistry have streamlined its production, reducing reliance on harsh reagents and minimizing environmental impact. These innovations align with the broader trend toward sustainable chemical manufacturing, a topic of significant interest among industry stakeholders and academic researchers alike.

In summary, 3-(4,6-Diphenyl-1,3,5-triazin-2-yl)-9-phenyl-9H-carbazole (CAS No. 1313391-57-9) represents a cutting-edge material with multifaceted applications in optoelectronics, energy, and biotechnology. Its unique chemical structure and adaptable properties position it as a key player in the development of future technologies. As research continues to uncover new possibilities, this compound is poised to play an increasingly vital role in addressing some of the most pressing challenges in modern science and engineering.